Cas no 1842335-05-0 ((1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.03?]decane;dihydrochloride)

• Product name: (1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.03?]decane;dihydrochloride
• CAS No: 1842335-05-0
• MF: C₈H₁₅ClN₂
• MW: 174.671100854874
• CID: 5272406

(1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.03?]decane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Methano-5H-pyrrolo[3,2-c]pyridine, octahydro-, hydrochloride (1:2), (2S,3aR,5R,7aS)-
• (1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.03?]decane;dihydrochloride

• Inchi： 1S/C8H14N2.ClH/c1-2-10-4-6-3-7(5-10)9-8(1)6;/h6-9H,1-5H2;1H/t6-,7+,8+;/m1./s1
• InChI Key： HUEUNDJKZGBADZ-MWDCIYOWSA-N
• SMILES： [C@]12([H])C[C@@]3([H])C[N@](CC[C@]1([H])N3)C2.Cl

Additional information on (1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.03?]decane;dihydrochloride

Compound CAS No. 1842335-05-0: (1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.0³⁶]decane; dihydrochloride

The compound with CAS No. 1842335-05-0, commonly referred to as (1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.0³⁶]decane; dihydrochloride, is a highly specialized organic molecule with a complex tricyclic structure. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields such as pharmacology and materials science.

Structure and Synthesis: The molecule's structure is characterized by a tricyclic framework with two nitrogen atoms at positions 2 and 6 of the decane ring system. The stereochemistry of the compound is well-defined, with specific configurations at the stereogenic centers (1S, 3S, 6R, 8R). This stereochemistry plays a crucial role in determining the compound's physical and chemical properties. Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of this compound, leveraging techniques such as ring-closing metathesis and stereoselective catalysis.

Chemical Properties: The dihydrochloride salt form of this compound is particularly notable for its stability and solubility characteristics. Studies have shown that the compound exhibits moderate solubility in polar solvents such as water and methanol, making it suitable for various analytical and preparative applications. Additionally, its thermal stability has been evaluated under different conditions, revealing that it maintains structural integrity up to relatively high temperatures.

Applications in Pharmacology: One of the most promising areas of application for (1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.0³⁶]decane; dihydrochloride is in drug discovery and development. Researchers have explored its potential as a pharmacophore model for designing bioactive molecules targeting specific receptors or enzymes. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential as a lead compound for anti-cancer drug development.

Materials Science Applications: Beyond pharmacology, this compound has also found applications in materials science due to its rigid tricyclic structure and nitrogen functionality. It has been investigated as a building block for constructing advanced materials such as polymers and metal-organic frameworks (MOFs). Recent research highlights its ability to act as a ligand in coordinating metal ions, leading to the formation of porous MOFs with potential applications in gas storage and catalysis.

Recent Research Findings: In a groundbreaking study published earlier this year, scientists reported on the use of (1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.0³⁶]decane; dihydrochloride as a chiral auxiliary in asymmetric synthesis reactions. This approach has significantly enhanced the enantioselectivity of certain organic transformations, paving the way for more efficient production of chiral pharmaceuticals.

Environmental Considerations: As with all chemical compounds, understanding the environmental impact of (1S,3S,6R,8R)-2,6-diazatricyclo[4.3.1.0³⁶]decane; dihydrochloride is crucial for sustainable development practices. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms under controlled conditions.

In conclusion,(1S,S,R,R)-diazatricyclo[4.]decane;dihydrochloride stands out as a versatile molecule with diverse applications across multiple disciplines